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Compound of Interest

S-Isopropylisothiourea
Compound Name:

hydrobromide

Cat. No.: B1608640

An In-depth Technical Guide to S-
Isopropylisothiourea Hydrobromide

This guide provides a comprehensive overview of the chemical properties, structure, and
biological activity of S-lsopropylisothiourea hydrobromide, tailored for researchers,
scientists, and professionals in drug development.

Chemical Properties and Structure

S-Isopropylisothiourea hydrobromide is a white to off-white crystalline powder.[1] It is known
for its role as a potent inhibitor of nitric oxide synthase (NOS).[2]

Table 1: Physicochemical Properties of S-Isopropylisothiourea Hydrobromide
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Property Value Reference
Molecular Formula CaH10N2S « HBr [21[3114]
Molecular Weight 199.11 g/mol [21[3]1[41[5]
Melting Point 82-86 °C [1][5]
Appearance White to off-white crystalline 1]
powder
Purity >98% [31[4]
Storage Temperature Room Temperature or -20°C [1112][3]
Table 2: Solubility Data
Solvent Solubility Reference
DMF >50 mg/mL [1][3]
DMSO >20 mg/mL (Soluble to 100 1G]
mM)
Ethanol >100 mg/mL [1][3]
PBS (pH 7.2) >30 mg/mL [1][3]

Chemical Structure

S-Isopropylisothiourea hydrobromide belongs to the class of organic compounds known as

isothioureas.[6] These compounds are characterized by the isothiourea group, with the general
structure RISC(=NR?)N(R3)R4.[6]

o |[UPAC Name: isopropyl carbamimidothioate, monohydrobromide|[3]

e SMILES: N/C(SC(C)C)=N/[H].Br[3]

e InChl Key: SLGVZEOMLCTKRK-UHFFFAOYSA-NI[3]
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Experimental Protocols

Synthesis of S-Isopropylisothiourea Hydrobromide

A general method for the preparation of hydrobromide salts of S-alkylisothiourea derivatives
involves the reaction of thiourea with an appropriate alkyl halide. For S-Isopropylisothiourea
hydrobromide, this would involve the reaction of thiourea with 2-bromopropane.

Reaction Scheme:

Illustrative Protocol:

Reaction Setup: Dissolve thiourea in a suitable solvent, such as ethanol or isopropanol, in a
round-bottom flask equipped with a reflux condenser and a magnetic stirrer.

» Addition of Alkyl Halide: Add an equimolar amount of 2-bromopropane to the solution.

e Reaction Conditions: Heat the mixture to reflux and maintain for several hours until the
reaction is complete, which can be monitored by thin-layer chromatography (TLC).

e |solation and Purification: After cooling to room temperature, the product may precipitate out
of the solution. The crude product can be collected by filtration and recrystallized from a
suitable solvent system, such as ethanol/ether, to yield pure S-lsopropylisothiourea
hydrobromide.[7]

Structural Analysis

The structure and purity of the synthesized S-Isopropylisothiourea hydrobromide can be
confirmed using standard analytical techniques:

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H NMR and 3C NMR spectroscopy can
be used to confirm the presence of the isopropyl group and the isothiourea core, as well as
to ensure the absence of impurities.

« Infrared (IR) Spectroscopy: IR spectroscopy can identify the characteristic functional groups
present in the molecule, such as N-H and C-N bonds.
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e Mass Spectrometry (MS): High-resolution mass spectrometry can be used to determine the
exact molecular weight and confirm the molecular formula of the compound.[8]

Biological Activity and Mechanism of Action

S-Isopropylisothiourea hydrobromide is a potent inhibitor of nitric oxide synthase (NOS), an
enzyme responsible for the production of nitric oxide (NO), a key signaling molecule in various
physiological and pathological processes.[1][2] It exhibits some selectivity for the inducible
isoform of NOS (iNOS).[2]

Table 3: Inhibitory Activity (Ki) against Human NOS Isoforms

NOS Isoform Ki (nM) Reference
iINOS (inducible) 9.8 [3]
eNOS (endothelial) 22 [3]
NNOS (neuronal) 37 [3]

The inhibition of NOS by S-Isopropylisothiourea hydrobromide occurs at the arginine
binding site.[2] By blocking the production of nitric oxide, this compound can be a valuable tool
for studying the roles of NOS in various disease models.[1][9]

Signaling Pathway of Nitric Oxide Synthesis and Inhibition

The following diagram illustrates the enzymatic reaction catalyzed by Nitric Oxide Synthase
(NOS) and its inhibition by S-Isopropylisothiourea hydrobromide.
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Caption: Inhibition of Nitric Oxide Synthase by S-lsopropylisothiourea hydrobromide.

Experimental Workflow for Evaluating NOS Inhibition

The following diagram outlines a typical workflow for assessing the inhibitory potential of a
compound against Nitric Oxide Synthase.
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Caption: Workflow for assessing NOS inhibitory activity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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